4-(4-ethylphenyl)-10-(2-methoxyethylamino)-4,7,9,11-tetrazatricyclo[6.4.0.02,6]dodeca-1(8),9-diene-3,5,12-trione

• Molecular Formula: C19H21N5O4
• Molecular Weight: 383.4 g/mol
• IUPAC Name: 4-(4-ethylphenyl)-10-(2-methoxyethylamino)-4,7,9,11-tetrazatricyclo[6.4.0.02,6]dodeca-1(8),9-diene-3,5,12-trione
• InChI: InChI=1S/C19H21N5O4/c1-3-10-4-6-11(7-5-10)24-17(26)12-13-15(21-14(12)18(24)27)22-19(23-16(13)25)20-8-9-28-2/h4-7,12,14H,3,8-9H2,1-2H3,(H3,20,21,22,23,25)
• InChI Key: ORLFAPPTPINECI-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=C(C=C1)N2C(=O)C3C(C2=O)NC4=C3C(=O)NC(=N4)NCCOC

Description

4-(4-ethylphenyl)-10-(2-methoxyethylamino)-4,7,9,11-tetrazatricyclo[64002,6]dodeca-1(8),9-diene-3,5,12-trione is a complex organic compound with a unique structure that includes multiple rings and functional groups

Preparation Methods

The synthesis of 4-(4-ethylphenyl)-10-(2-methoxyethylamino)-4,7,9,11-tetrazatricyclo[6.4.0.02,6]dodeca-1(8),9-diene-3,5,12-trione involves multiple steps, including the formation of the tetrazatricyclo structure and the introduction of the ethylphenyl and methoxyethylamino groups. The reaction conditions typically require specific catalysts and solvents to ensure the desired product is obtained with high yield and purity. Industrial production methods may involve scaling up these reactions and optimizing conditions to maximize efficiency and cost-effectiveness.

Chemical Reactions Analysis

This compound can undergo various chemical reactions, including:

Oxidation: It can be oxidized using common oxidizing agents such as potassium permanganate or chromium trioxide.

Reduction: Reduction reactions can be carried out using agents like lithium aluminum hydride or sodium borohydride.

Substitution: The compound can participate in substitution reactions where functional groups are replaced by others, often using reagents like halogens or nucleophiles.

The major products formed from these reactions depend on the specific conditions and reagents used.

Scientific Research Applications

4-(4-ethylphenyl)-10-(2-methoxyethylamino)-4,7,9,11-tetrazatricyclo[6.4.0.02,6]dodeca-1(8),9-diene-3,5,12-trione has several scientific research applications:

Chemistry: It can be used as a building block for synthesizing more complex molecules.

Biology: The compound may have potential as a biochemical probe or in the study of biological pathways.

Medicine: Research may explore its potential therapeutic effects or use as a drug precursor.

Industry: It could be used in the development of new materials or as a catalyst in industrial processes.

Mechanism of Action

The mechanism by which this compound exerts its effects involves interactions with specific molecular targets and pathways. These interactions can influence various biological processes, potentially leading to therapeutic effects or other applications. The exact molecular targets and pathways involved depend on the specific context in which the compound is used.

Comparison with Similar Compounds

Compared to other similar compounds, 4-(4-ethylphenyl)-10-(2-methoxyethylamino)-4,7,9,11-tetrazatricyclo[64002,6]dodeca-1(8),9-diene-3,5,12-trione has unique structural features that may confer distinct properties and applications